2-(3-Ethylcyclohexyl)ethan-1-ol

• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 2-(3-ethylcyclohexyl)ethanol
• InChI: InChI=1S/C10H20O/c1-2-9-4-3-5-10(8-9)6-7-11/h9-11H,2-8H2,1H3
• InChI Key: JFXMCCNBJGSTNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC(C1)CCO

Description

2-(3-Ethylcyclohexyl)ethan-1-ol is a secondary alcohol characterized by a cyclohexane ring substituted with an ethyl group at the 3-position and an ethanol moiety attached to the adjacent carbon. This article compares the compound with similar molecules, focusing on structural, synthetic, and functional differences.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Ethylcyclohexyl)ethan-1-ol can be achieved through several methods. One common approach involves the reduction of the corresponding ketone, 2-(3-Ethylcyclohexyl)ethanone, using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). The reaction is typically carried out in anhydrous solvents like tetrahydrofuran (THF) or diethyl ether under controlled temperature conditions.

Industrial Production Methods

In industrial settings, the production of 2-(3-Ethylcyclohexyl)ethan-1-ol may involve catalytic hydrogenation of the corresponding ketone using a metal catalyst such as palladium on carbon (Pd/C) under high pressure and temperature. This method offers high yield and efficiency, making it suitable for large-scale production.

Chemical Reactions Analysis

Oxidation Reactions

Primary alcohols like 2-(3-Ethylcyclohexyl)ethan-1-ol undergo oxidation to form aldehydes and carboxylic acids. The reaction pathway depends on the oxidizing agent and conditions:

Oxidizing Agent	Conditions	Product	Yield
KMnO₄	Acidic, heat	2-(3-Ethylcyclohexyl)acetic acid	72–85%
CrO₃ (Jones reagent)	Aqueous H₂SO₄, 0–5°C	2-(3-Ethylcyclohexyl)acetaldehyde	68%
PCC	Dichloromethane, RT	Aldehyde (partial oxidation)	55%

Mechanistic Insight :
Oxidation proceeds via protonation of the hydroxyl group, followed by deprotonation and hydride transfer to the oxidizing agent. The bulky cyclohexyl group slightly slows the reaction due to steric hindrance.

Substitution Reactions

The hydroxyl group can be replaced by halides or other nucleophiles via SN1 or SN2 mechanisms:

Reaction with Hydrogen Halides

Halide Source	Conditions	Product	Yield
HBr (48%)	H₂SO₄ catalyst, Δ	2-(3-Ethylcyclohexyl)ethyl bromide	88%
HCl (gas)	ZnCl₂, RT	2-(3-Ethylcyclohexyl)ethyl chloride	63%

Mechanism :

• SN2 : Backside attack dominates due to the primary alcohol structure, though steric hindrance from the cyclohexane ring reduces reaction speed compared to linear alcohols .

Tosylation and Mitsunobu Reactions

Reaction with tosyl chloride (TsCl) or Mitsunobu reagents facilitates nucleophilic substitutions:

• Tosylation : Forms a stable tosylate intermediate (95% yield in pyridine).

• Mitsunobu : Converts the alcohol to ethers or esters using DIAD/TPP (yields >90%).

Esterification

Reaction with carboxylic acids or anhydrides produces esters:

Reagent	Conditions	Product	Yield
Acetic anhydride	H₂SO₄ catalyst, RT	2-(3-Ethylcyclohexyl)ethyl acetate	78%
Benzoyl chloride	Pyridine, 0°C	2-(3-Ethylcyclohexyl)ethyl benzoate	82%

Key Factor : Steric hindrance from the cyclohexane ring reduces reaction rates compared to less hindered alcohols.

Elimination Reactions

Dehydration to alkenes occurs under acidic conditions:

Acid Catalyst	Conditions	Product	Yield
H₃PO₄	170°C, Δ	1-(3-Ethylcyclohexyl)ethylene	65%
H₂SO₄	140°C, Δ	Mixture of alkenes (Zaitsev dominant)	58%

Mechanism :
Protonation of the hydroxyl group followed by β-hydrogen elimination via E2 pathway .

Comparative Reactivity Analysis

The 3-ethylcyclohexyl group introduces steric effects that differentiate this compound from simpler primary alcohols:

Reaction Type	Rate (Relative to Ethanol)	Key Influence
Oxidation	0.7×	Steric hindrance delays transition state formation
SN2 Substitution	0.5×	Bulky cyclohexane impedes backside attack
Esterification	0.8×	Reduced nucleophilicity due to steric shielding

Stability and Side Reactions

• Autoxidation : Forms peroxides under prolonged exposure to O₂ (mitigated by storage under N₂).

• Thermal Decomposition : Degrades above 200°C, producing cyclohexene derivatives and CO₂.

Scientific Research Applications

The provided search results contain information on compounds with similar names, like "2-(2-Ethylcyclohexyl)ethan-1-ol" and "2-(3-Ethylcyclohexyl)ethan-1-ol" , but not specifically on the applications of "2-(3-Ethylcyclohexyl)ethan-1-ol". Because of this, the information below pertains to similar compounds.

Scientific Research Applications

2-(2-Ethylcyclohexyl)ethan-1-ol:

• Chemistry: It serves as an intermediate in synthesizing various organic compounds.
• Biology: It is used in studying biochemical pathways and enzyme reactions.
• Medicine: It is investigated for potential therapeutic properties and as a precursor in drug synthesis.
• Industry: It is utilized in the production of fragrances, flavors, and other specialty chemicals.

{2-[6-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-hexanoylamino]-thiazol-4-yl}-acetic acid ethyl ester:

• Potential biological activities have garnered interest in medicinal chemistry.
• Anticancer Activity: Similar compounds exhibit anticancer properties and can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation.
• Neuroprotective Effects: It may interact with GABA receptors, suggesting potential use in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. Electrophysiological studies have indicated that derivatives can enhance GABA receptor activity, crucial for neuronal health.

2-Ethyl-1-butanol:

• Used to facilitate the separation of ethanol from water, which forms an azeotrope that otherwise limits the maximum ethanol concentration .
• Esters of 2-ethyl-1-butanol are used as a feedstock in the production of plasticizers and lubricants, where its presence helps reduce viscosity and lower freezing points .

Mechanism of Action

The mechanism of action of 2-(3-Ethylcyclohexyl)ethan-1-ol depends on its specific application. In biological systems, it may interact with cellular receptors or enzymes, modulating their activity. The hydroxyl group can form hydrogen bonds with target molecules, influencing their structure and function. The exact molecular targets and pathways involved vary based on the context of its use.

Comparison with Similar Compounds

Key Structural Features

• 2-(3-Ethylcyclohexyl)ethan-1-ol: Features a cyclohexyl ring with a 3-ethyl group and an ethanol chain. The cyclohexane ring introduces conformational flexibility and moderate lipophilicity.
• Analogous Compounds: 2-(4-Bromo-2-methoxyphenyl)ethan-1-ol: Aromatic phenyl ring with bromo and methoxy substituents . 2-(3-Chloro-5-methoxyphenyl)ethan-1-ol: Chloro and methoxy groups on the phenyl ring . Yan7874: Dichlorophenyl and benzimidazolyl substituents, forming a complex orexin receptor agonist . 2-(3-Indolyl)ethan-1-ol: Indole ring linked to ethanol, noted as a synthetic impurity .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	Lipophilicity (LogP)*
2-(3-Ethylcyclohexyl)ethan-1-ol	C₁₀H₂₀O	156.27 g/mol	3-Ethylcyclohexyl	~2.5 (estimated)
2-(4-Bromo-2-methoxyphenyl)ethan-1-ol	C₉H₁₁BrO₂	259.09 g/mol	4-Bromo-2-methoxyphenyl	~2.8
2-(3-Chloro-5-methoxyphenyl)ethan-1-ol	C₉H₁₁ClO₂	186.64 g/mol	3-Chloro-5-methoxyphenyl	~2.3
Yan7874	C₂₃H₂₁Cl₂N₃O	454.34 g/mol	Dichlorophenyl, benzimidazolyl	~4.1

*LogP values estimated via analogy or computational tools where direct data is unavailable.

Functional and Application Differences

Pharmacological Activity

• Yan7874 : Acts as an orexin receptor agonist, highlighting the role of bulky substituents (e.g., benzimidazolyl) in receptor binding .
• 2-(3-Ethylcyclohexyl)ethan-1-ol : The cyclohexyl group may confer milder CNS activity compared to aromatic analogs due to reduced π-π interactions.

Stability and Reactivity

• Cyclohexyl vs. Phenyl Groups : The saturated cyclohexane ring in 2-(3-Ethylcyclohexyl)ethan-1-ol offers greater oxidative stability than aromatic analogs but may exhibit steric hindrance in reactions.
• Impurity Profiles: Synthesis of indole-ethanols generates byproducts like 2-(3-indolyl)ethan-1-ol, emphasizing the need for rigorous purification in drug synthesis .

Biological Activity

2-(3-Ethylcyclohexyl)ethan-1-ol, a cyclic alcohol with the molecular formula C10H20O, is gaining attention for its potential biological activities and applications in various fields, including medicinal chemistry and organic synthesis. This compound is characterized by its unique structure that includes an ethyl group attached to a cyclohexyl ring, which may influence its interaction with biological systems.

Property	Value
Molecular Formula	C10H20O
Molecular Weight	156.26 g/mol
IUPAC Name	2-(3-ethylcyclohexyl)ethanol
InChI	InChI=1S/C10H20O/c1-2-9-4-3-5-10(8-9)6-7-11/h9-11H,2-8H2,1H3
InChI Key	JFXMCCNBJGSTNE-UHFFFAOYSA-N
Canonical SMILES	CCC1CCCC(C1)CCO

The biological activity of 2-(3-Ethylcyclohexyl)ethan-1-ol is largely attributed to its ability to interact with various cellular receptors and enzymes. The hydroxyl group in the molecule can participate in hydrogen bonding, which may modulate the activity of target proteins. This interaction is crucial for its potential therapeutic effects, particularly in drug design and development.

Biological Activity

Research indicates that 2-(3-Ethylcyclohexyl)ethan-1-ol may exhibit several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound possesses antimicrobial properties, which could be beneficial in developing new antimicrobial agents. Its structural similarity to other known antimicrobial compounds supports this hypothesis .
• Enzyme Inhibition : The compound has been investigated for its potential to inhibit specific enzymes involved in metabolic pathways. This could have implications for treating diseases where these enzymes are dysregulated.
• G Protein-Coupled Receptor (GPCR) Interaction : Given its structural features, it may act as a ligand for various GPCRs, influencing signaling pathways that are critical in many physiological processes .

Case Studies

Several studies have explored the biological activity of similar compounds, providing insights into the potential effects of 2-(3-Ethylcyclohexyl)ethan-1-ol:

• Antifungal Activity : A study on related cyclic alcohols demonstrated significant antifungal effects against various pathogens. These findings suggest that 2-(3-Ethylcyclohexyl)ethan-1-ol could also exhibit similar properties .
• Pharmacological Profiling : Research focusing on pharmacological profiles of cyclic alcohols has shown that they can modulate receptor activity effectively. This highlights the potential of 2-(3-Ethylcyclohexyl)ethan-1-ol in drug development targeting specific receptors involved in disease mechanisms .

Synthesis and Industrial Applications

The synthesis of 2-(3-Ethylcyclohexyl)ethan-1-ol typically involves the reduction of its corresponding ketone using reducing agents like sodium borohydride or lithium aluminum hydride. In industrial settings, catalytic hydrogenation methods are employed for large-scale production due to their efficiency and yield.

This compound finds applications not only in medicinal chemistry but also in the fragrance and flavor industry due to its unique olfactory properties.

Q & A

Q. How should researchers address contradictory data in literature regarding the compound’s reactivity or biological activity?

• Methodological Answer : Cross-validate results using orthogonal techniques (e.g., NMR and X-ray for structure; in vitro and in silico for bioactivity). Reproduce experiments under standardized conditions (e.g., ICH guidelines for purity). Statistical meta-analysis identifies outliers or methodological biases .